Ethyl 2-phenyl-benzothiazole-6-carboxylate

• Molecular Formula: C16H13NO2S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: ethyl 2-phenyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C16H13NO2S/c1-2-19-16(18)12-8-9-13-14(10-12)20-15(17-13)11-6-4-3-5-7-11/h3-10H,2H2,1H3
• InChI Key: XWFADCVMDRCPCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)C3=CC=CC=C3

Description

Ethyl 2-phenyl-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C16H13NO2S and its molecular weight is 283.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-bromo-benzothiazole-6-carboxylate 1w (300 mg, 1.05 mmol), phenylboronic acid 1x (192 mg, 1.57 mmol), K2CO3 (188 mg, 1.36 mmol) and Pd(dppf)Cl2.CH2Cl2 (43 mg, 0.05 mmol) in dioxane (2 mL) and H2O (0.4 ml) was heated at 120° C. for 25 min under microwave. The reaction mixture was diluted with CH2Cl2, washed with H2O, dried over Na2SO4, and concentrated. Purification by flash column chromatography (silica gel, 15% EtOAc/heptane) gave 1y (220 mg).